2-Benzyl-1-methoxy-4-methylbenzene

• CAS No.: 179308-40-8
• Molecular Formula: C15H16O
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 2-benzyl-1-methoxy-4-methylbenzene
• InChI: InChI=1S/C15H16O/c1-12-8-9-15(16-2)14(10-12)11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key: ODNXHKMSRCTHII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)CC2=CC=CC=C2

Description

2-Benzyl-1-methoxy-4-methylbenzene is a useful research compound. Its molecular formula is C15H16O and its molecular weight is 212.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methylanisole (200 g, 1.64 mol), benzyl alcohol (40.0 g, 0.37 mol) and p-toluenesulfonic acid monohydrate (8.0 g, 0.042 mol) was stirred at 160 to 175° C. for two hours while eliminating water generated by the reaction. After excess 4-methylanisole was distilled off under reduced pressure (inner temperature, 132° C./25 mmHg (3.3 kPa), the residue was dissolved in toluene (50 ml) and then the organic layer was successively washed with water (20 ml), 10% aqueous caustic soda (20 ml) and water (20 ml). After the washed organic layer was concentrated, the residue was distilled under reduced pressure to collect a component fractionated at boiling point of 120-138° C. at 0.7 mmHg (0.09 kPa) as a main fraction (52.75 g, 67.2%). The component was analyzed by NMR to identify 2.7:1 mixture of 2-benzyl-4-methylanisole and 3-benzyl-4-methylanisole.